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Compound of Interest

Compound Name: Benzyl 2-oxoacetate

Cat. No.: B1599646

For Researchers, Scientists, and Drug Development Professionals

Introduction: Benzyl 2-oxoacetate, also known as benzyl glyoxylate, is an alpha-keto ester of
significant interest in organic synthesis and pharmaceutical development. It serves as a
versatile building block for the creation of more complex molecules, including heterocyclic
compounds and alpha-amino acids. This technical guide focuses on the properties of Benzyl 2-
oxoacetate hydrate (CAS No. 87692-25-9), providing a comprehensive overview of its
physicochemical characteristics, relevant experimental protocols, and potential applications.
While specific experimental data for the hydrate form is limited in publicly available literature,
this guide consolidates information on the closely related anhydrous form and provides context
for the expected properties of the hydrate.

Physicochemical Properties

The quantitative data available primarily pertains to the anhydrous form of Benzyl 2-
oxoacetate. The properties of the hydrate are expected to be similar, with notable differences
in molecular weight, and potentially in melting point and solubility due to the presence of a

water molecule.
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Value (Anhydrous Benzyl
Property Reference/Note
2-oxoacetate)

CAS Number 52709-42-9

Molecular Formula CoHsOs3

Molecular Weight 164.16 g/mol

Boiling Point 130-132 °C at 25 Torr [1]

Density 1.176 g/cm3 (Predicted) [1]

Property Value (Benzyl 2-oxoacetate N S S
Hydrate)

CAS Number 87692-25-9

Molecular Formula CoH1004

Molecular Weight 182.17 g/mol Calculated

) Pale-yellow to Yellow-brown
Physical Form

Liquid
Storage Temperature -20 °C
Purity ~95%

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and purification of Benzyl 2-
oxoacetate hydrate are not readily available in the literature. However, general methodologies
for the synthesis of benzyl esters and the formation of hydrates can be adapted.

General Synthesis of Benzyl 2-Oxoacetate (Anhydrous)

A common method for the synthesis of benzyl esters is the Fischer esterification of the
corresponding carboxylic acid with benzyl alcohol in the presence of an acid catalyst. For
Benzyl 2-oxoacetate, this would involve the reaction of 2-oxoacetic acid (glyoxylic acid) with
benzyl alcohol.
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Reaction Scheme:
o Reactants: Glyoxylic acid, Benzyl alcohol
o Catalyst: Sulfuric acid (H2S0a) or p-toluenesulfonic acid (p-TsOH)
e Solvent: Toluene or another suitable solvent to facilitate azeotropic removal of water.
e Procedure:
o Glyoxylic acid and a slight excess of benzyl alcohol are dissolved in the solvent.
o A catalytic amount of the acid catalyst is added.

o The mixture is heated to reflux with a Dean-Stark apparatus to remove the water formed
during the reaction, driving the equilibrium towards the product.

o Reaction progress is monitored by a suitable technique (e.g., TLC, GC).

o Upon completion, the reaction mixture is cooled and washed with a sodium bicarbonate
solution to neutralize the acid catalyst, followed by washing with brine.

o The organic layer is dried over an anhydrous salt (e.g., MgSOa or Na2S0a.), filtered, and
the solvent is removed under reduced pressure.

o The crude product is then purified by vacuum distillation.

Preparation of Benzyl 2-Oxoacetate Hydrate

The hydrate can typically be prepared by dissolving the anhydrous compound in a minimal
amount of a suitable solvent and adding a stoichiometric amount of water. The mixture is then
stirred, and the hydrate is isolated, often by cooling or by removal of the solvent. The stability of
the hydrate will determine the ease of its isolation and storage.

General Purification Protocol

Purification of the crude product is typically achieved through vacuum distillation to separate
the desired ester from unreacted starting materials and high-boiling point impurities.
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Workflow for Synthesis and Purification:

Caption: General workflow for the synthesis, purification, and hydration of Benzyl 2-
oxoacetate.

Biological Activity and Signaling Pathways

Specific studies detailing the biological activity or signaling pathway involvement of Benzyl 2-
oxoacetate hydrate are scarce. However, alpha-keto esters are a class of compounds with
known biological relevance, often acting as intermediates in metabolic pathways or as
inhibitors of certain enzymes.

Given its structure, Benzyl 2-oxoacetate could potentially be investigated for its role in
pathways involving transamination reactions to form benzyl-substituted amino acids. It might
also be explored as a substrate or inhibitor for dehydrogenases or other enzymes that
recognize alpha-keto acids.

Further research is required to elucidate any specific biological functions or signaling pathways
associated with this compound. A hypothetical screening workflow to identify potential
biological targets is presented below.

Caption: A logical workflow for investigating the biological activity of Benzyl 2-oxoacetate
hydrate.

Conclusion

Benzyl 2-oxoacetate hydrate is a commercially available compound with potential applications
in synthetic chemistry and drug discovery. While detailed experimental data for the hydrate
form is not extensively documented, its properties can be inferred from the anhydrous form.
The provided general experimental protocols and logical workflows offer a starting point for
researchers interested in working with this compound. Further investigation is warranted to fully
characterize its properties and explore its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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